2-chloro-5-iodo-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide

• IUPAC Name: 2-chloro-5-iodo-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)benzamide
• InChI: InChI=1S/C14H9ClIN3O2/c15-10-3-1-7(16)5-9(10)13(20)17-8-2-4-11-12(6-8)19-14(21)18-11/h1-6H,(H,17,20)(H2,18,19,21)
• InChI Key: FAFHXVQKGMFGIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=C(C=CC(=C3)I)Cl)NC(=O)N2
• Molecular Formula: C14H9ClIN3O2
• Molecular Weight: 413.60 g/mol

Description

The compound “2-chloro-5-iodo-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide” is a complex organic molecule that contains several functional groups. It has a benzimidazole group, which is a type of heterocyclic aromatic organic compound. This group is fused to a benzene ring that is substituted with chlorine and iodine atoms. The benzimidazole group is also linked to a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzimidazole and benzamide groups, along with the halogen substitutions on the benzene ring. The benzimidazole group is a bicyclic heteroarene, a type of organic compound with a structure that includes nonadjacent nitrogen atoms.

Chemical Reactions Analysis

Benzimidazole and its derivatives are known to participate in a variety of chemical reactions, often serving as a component in the synthesis of more complex molecules. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and the presence of the halogen atoms. For example, the presence of the benzimidazole group could confer basicity to the compound. The halogen atoms could make the compound more reactive and could also influence its polarity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some benzimidazole derivatives have biological activity and are used as pharmaceuticals. They can interact with biological targets such as enzymes or receptors, leading to a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it. This includes using personal protective equipment and following safe laboratory practices.

Future Directions

Benzimidazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this specific compound, including its possible roles in pharmaceutical applications.